Cas no 869946-58-7 (2-(2-Nitrophenoxy)butanoic acid)

• Product Name: 2-(2-Nitrophenoxy)butanoic acid
• CAS No: 869946-58-7
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• MDL: MFCD03422254
• CID: 3030854
• PubChem ID: 18796218
• Update Time: 2025-08-05

2-(2-Nitrophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-硝基苯氧基)丁酸
• 2-(2-nitrophenoxy)butanoic acid
• 2-(2-nitrophenoxy)butanoicacid
• BBL037524
• STK502375
• AKOS000308668
• MFCD03422254
• ALBB-000873
• H21168
• CS-0205964
• SCHEMBL7508888
• VS-14234
• 869946-58-7
• 2-(2-Nitrophenoxy)butanoic acid

• MDL： MFCD03422254
• Inchi： 1S/C10H11NO5/c1-2-8(10(12)13)16-9-6-4-3-5-7(9)11(14)15/h3-6,8H,2H2,1H3,(H,12,13)
• InChI Key： BZJNECLYYSXWTC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(C(=O)O)CC

Computed Properties

• Exact Mass: 225.06372245Da
• Monoisotopic Mass: 225.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4

2-(2-Nitrophenoxy)butanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives